Surface functionalization of endotracheal tubes coated with laccase–gadolinium phosphate hybrid nanoparticles for antibiofilm activity and contrasting properties†
Biomaterials Science Pub Date: 2023-12-14 DOI: 10.1039/D3BM01406A
Abstract
Ventilator-associated pneumonia (VAP) is a severe hospital-acquired infection that endangers patients’ treatment in intensive care units (ICUs). One of the leading causes of VAP is biofilm formation on the endotracheal tube (ETT) during ventilation. This study reports a combination of laccase–gadolinium phosphate hybrid nanoparticles (laccase@GdPO4·HNPs) and enzyme mediator with an antibiofilm property coated on the surface of the ETT. The hybrid nanostructures were fabricated through a simple, rapid, and facile laccase immobilization method, resulting in efficiency and yield percentages of 82 ± 6% and 83 ± 5%, respectively. The surface of the ETT was then functionalized and coated with the constructed HNP/catechol. The layered ETT was able to reduce the surface adhesion of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus by 82.1%, 84.5%, and 77.1%, respectively. The prepared ETT did not affect the viability of human lung epithelial cells L929 and A549 at concentrations of 1–5 mg mL−1. The layered ETT produced a strong computed tomography (CT) signal in comparison with iobitridol. The HNP/catechol-coated ETT exhibited a Gd3+ release of 0.45 ppm over 72 h, indicating reduced risks of cytotoxicity arising from the metal ions. In this research we develop a biofilm-resistant and contrasting agent-based ETT coated with green synthesized laccase@GdPO4·HNPs.
Recommended Literature
- [1] Inside front cover
- [2] Dynamic structure of unentangled polymer chains in the vicinity of non-attractive nanoparticles†
- [3] Intramolecular Michael addition of benzylamine to sugar derived α,β-unsaturated ester: a new diastereoselective synthesis of a higher homologue of 1-deoxy-L-ido-nojirimycin
- [4] The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature
- [5] Back cover
- [6] Hybrid luminescent porous silicon for efficient drug loading and release†
- [7] Enzyme mimicking inorganic hybrid Ni@MnO2 for colorimetric detection of uric acid in serum samples†
- [8] Viscosity of aqueous DNA solutions determined using dynamic light scattering
- [9] Design synthesis and photocatalytic activity of a novel lilac-like silver-vanadate hybrid solid based on dicyclic rings of [V4O12]4− with {Ag7}7+ cluster†
- [10] Cellulose modification by polymer grafting: a review
Journal Name:Biomaterials Science
Research Products
-
CAS no.: 134807-28-6
-
CAS no.: 141-14-0
-
CAS no.: 156289-80-4